Cas no 2418717-63-0 (2-(4-chloro-2-fluorophenyl)-N-(1-cyanocyclopropyl)cyclobutane-1-carboxamide)

• Product Name: 2-(4-chloro-2-fluorophenyl)-N-(1-cyanocyclopropyl)cyclobutane-1-carboxamide
• CAS No: 2418717-63-0
• MF: C₁₅H₁₄ClFN₂O
• MW: 292.735866069794
• CID: 5416570
• PubChem ID: 145897168
• Update Time: 2025-10-18

2-(4-chloro-2-fluorophenyl)-N-(1-cyanocyclopropyl)cyclobutane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26685976
• 2-(4-Chloro-2-fluorophenyl)-N-(1-cyanocyclopropyl)cyclobutane-1-carboxamide
• Z2269289943
• 2418717-63-0
• 2-(4-Chloro-2-fluorophenyl)-N-(1-cyanocyclopropyl)cyclobutanecarboxamide
• 2-(4-chloro-2-fluorophenyl)-N-(1-cyanocyclopropyl)cyclobutane-1-carboxamide

• Inchi： 1S/C15H14ClFN2O/c16-9-1-2-11(13(17)7-9)10-3-4-12(10)14(20)19-15(8-18)5-6-15/h1-2,7,10,12H,3-6H2,(H,19,20)
• InChI Key： CWHSTDVUWJBTPT-UHFFFAOYSA-N
• SMILES： C1(C(NC2(C#N)CC2)=O)CCC1C1=CC=C(Cl)C=C1F

Computed Properties

• Exact Mass: 292.0778689g/mol
• Monoisotopic Mass: 292.0778689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 494.6±45.0 °C(Predicted)
• pka: 12.67±0.20(Predicted)

Additional information on 2-(4-chloro-2-fluorophenyl)-N-(1-cyanocyclopropyl)cyclobutane-1-carboxamide

Comprehensive Overview of 2-(4-chloro-2-fluorophenyl)-N-(1-cyanocyclopropyl)cyclobutane-1-carboxamide (CAS No. 2418717-63-0)

The compound 2-(4-chloro-2-fluorophenyl)-N-(1-cyanocyclopropyl)cyclobutane-1-carboxamide (CAS No. 2418717-63-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyclobutane core, a fluorophenyl group, and a cyanocyclopropyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted drug discovery.

In recent years, the demand for small-molecule therapeutics with high selectivity and low off-target effects has surged. This compound’s 4-chloro-2-fluorophenyl group enhances its binding affinity to specific biological targets, while the 1-cyanocyclopropyl fragment contributes to metabolic stability—a critical factor in drug development. These attributes address common search queries such as "how to improve drug bioavailability" and "strategies for metabolic stability in drug design." Its CAS No. 2418717-63-0 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry.

The synthesis of 2-(4-chloro-2-fluorophenyl)-N-(1-cyanocyclopropyl)cyclobutane-1-carboxamide involves multi-step organic reactions, including cyclobutane ring formation and amide coupling. These methods are often discussed in forums focusing on green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives to traditional protocols. The compound’s carboxamide functionality also aligns with the growing interest in hydrogen bond donors for molecular recognition, a hot topic in computational chemistry and AI-driven drug discovery.

From a commercial perspective, CAS No. 2418717-63-0 is listed in catalogs of fine chemical suppliers, catering to laboratories exploring fragment-based drug design or medicinal chemistry optimization. Its chloro-fluorophenyl moiety is particularly noteworthy, as halogenated aromatics are often leveraged to enhance lipophilicity and membrane permeability—key considerations in CNS drug development. This resonates with frequent searches like "role of halogens in drug design" and "optimizing LogP for blood-brain barrier penetration."

In agrochemical applications, derivatives of 2-(4-chloro-2-fluorophenyl)-N-(1-cyanocyclopropyl)cyclobutane-1-carboxamide have shown potential as plant growth regulators or pest control agents. The cyanocyclopropyl group may contribute to systemic activity in plants, a feature highly sought after in sustainable agriculture discussions. This connects to trending queries such as "novel modes of action in crop protection" and "reducing pesticide resistance."

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry, techniques frequently referenced in quality control workflows. The carboxamide proton’s NMR signal, for instance, is a valuable diagnostic marker for purity assessment—a detail often explored in analytical chemistry tutorials. Such practical insights align with search trends like "interpreting amide NMR spectra" and "HPLC method development for polar compounds."

In summary, 2-(4-chloro-2-fluorophenyl)-N-(1-cyanocyclopropyl)cyclobutane-1-carboxamide (CAS No. 2418717-63-0) exemplifies the intersection of structural innovation and applied science. Its design principles and potential applications mirror contemporary interests in precision medicine, green synthesis, and agricultural sustainability, making it a compound of enduring scientific and industrial relevance.